Cas no 1361670-40-7 (3-Chloro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361670-40-7
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4966464
• Update Time: 2025-06-09

3-Chloro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-5-3-6(10(16)8(15)4-5)11-7(14)1-2-9(20-11)12(17,18)19/h1-4H
• InChI Key： VUONCTCAYVHNOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)N=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 360.902044 g/mol
• Monoisotopic Mass: 358.904994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361.0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

3-Chloro-2-(2,3,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-Chloro-2-(2,3,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine (CAS No. 1361670-40-7) is a highly specialized organic compound belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and promising applications in various fields. The molecule consists of a pyridine ring substituted with a chlorine atom at position 3, a trichlorophenyl group at position 2, and a trifluoromethyl group at position 6. These substituents impart distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates specific interactions with other molecules. The chlorine substituent at position 3 introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain chemical reactions. The trichlorophenyl group at position 2 adds significant steric bulk and further electron-withdrawing effects, while the trifluoromethyl group at position 6 introduces both electron-withdrawing and steric effects. These combined properties make this compound highly versatile and suitable for a wide range of applications.

Recent studies have highlighted the potential of 3-Chloro-2-(2,3,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine in the field of agrochemicals. Its unique combination of electron-withdrawing groups makes it an effective candidate for herbicide development. Researchers have demonstrated that this compound exhibits excellent selectivity towards specific weeds while showing minimal toxicity to crops. This property is particularly valuable in modern agriculture, where there is a growing demand for eco-friendly and efficient pest control solutions.

In addition to its agricultural applications, this compound has also shown promise in the pharmaceutical industry. The trifluoromethyl group is known to enhance drug stability and bioavailability, making this compound a potential lead for drug development. Recent studies have explored its role as an intermediate in the synthesis of complex pharmaceutical agents targeting various diseases. Its ability to undergo multiple reaction pathways without losing its structural integrity makes it an attractive candidate for medicinal chemists.

The synthesis of 3-Chloro-2-(2,3,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a pyridine derivative with appropriate substituents, which undergoes chlorination and subsequent substitution reactions to introduce the trichlorophenyl and trifluoromethyl groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, researchers have conducted extensive studies on the degradation pathways of this compound. The presence of multiple halogen atoms raises concerns about its persistence in the environment. However, recent findings suggest that under specific conditions, such as UV light exposure or microbial activity, this compound can undergo rapid degradation into less harmful byproducts. These studies are crucial for ensuring the safe use and disposal of this compound in industrial settings.

In conclusion, 3-Chloro-2-(2,3,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine (CAS No. 1361670-40-7) is a remarkable organic compound with diverse applications across multiple industries. Its unique structural features make it an invaluable tool in agrochemicals and pharmaceuticals while ongoing research continues to uncover new potential uses. As technology advances and our understanding of this compound deepens, it is likely to play an even more significant role in shaping future innovations across various scientific domains.